Cas no 1396849-31-2 (1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one)

• Product Name: 1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one
• CAS No: 1396849-31-2
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 5601708
• PubChem ID: 71791217
• Update Time: 2025-07-09

1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• VU0538665-1
• 1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one
• 1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(2-methoxyphenoxy)ethanone
• 1396849-31-2
• AKOS024541140
• 1-[4-(6-imidazol-1-ylpyridazin-3-yl)piperazin-1-yl]-2-(2-methoxyphenoxy)ethanone
• F6235-0146

• Inchi： 1S/C20H22N6O3/c1-28-16-4-2-3-5-17(16)29-14-20(27)25-12-10-24(11-13-25)18-6-7-19(23-22-18)26-9-8-21-15-26/h2-9,15H,10-14H2,1H3
• InChI Key： DBEFVDXVUYLFQH-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1OC)N1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 394.17533859g/mol
• Monoisotopic Mass: 394.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one

Comprehensive Overview of 1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1396849-31-2)

The compound 1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1396849-31-2) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the imidazole and pyridazine moieties, make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential applications in treating inflammatory diseases, neurological disorders, and metabolic syndromes, aligning with current trends in precision medicine and personalized therapeutics.

One of the most intriguing aspects of this compound is its piperazine linker, which enhances its bioavailability and binding affinity to biological targets. The presence of the 2-methoxyphenoxy group further contributes to its lipophilicity, a critical factor in drug design for improved blood-brain barrier penetration. These characteristics have led to a surge in studies investigating its role as a kinase inhibitor or GPCR modulator, topics frequently searched in academic databases and AI-driven research platforms. The compound’s versatility also makes it a subject of interest in cheminformatics and computational chemistry, where researchers leverage machine learning to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

In the context of current scientific trends, 1396849-31-2 is often discussed alongside fragment-based drug design (FBDD) and scaffold hopping, methodologies that dominate modern medicinal chemistry. Its pyridazine-imidazole core is particularly valuable for generating novel analogs, a strategy widely adopted to combat drug resistance in infectious diseases and cancer. Online forums and research portals frequently highlight queries about its synthetic routes, with particular emphasis on microwave-assisted synthesis and green chemistry approaches to optimize yield and sustainability.

From a commercial perspective, the demand for 1-{4-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one is rising due to its inclusion in high-throughput screening libraries. Pharmaceutical companies and CROs (Contract Research Organizations) prioritize such compounds for hit-to-lead optimization programs. The compound’s CAS No. 1396849-31-2 serves as a critical identifier in patent filings and regulatory submissions, underscoring its industrial relevance. Additionally, its structural complexity aligns with the growing focus on PROTACs (Proteolysis Targeting Chimeras) and molecular glues, cutting-edge technologies in targeted protein degradation.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its hydrogen bond acceptors and aromatic rings are frequently analyzed in molecular docking studies, a topic trending in AI-powered drug discovery platforms. The compound’s potential synergies with biologics and nanocarriers also open avenues for combination therapies, a hot topic in oncology and immunology research. As the scientific community continues to explore its applications, 1396849-31-2 remains a focal point in the quest for next-generation therapeutics.